Cas no 96568-07-9 (7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester)

• Product Name: 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester
• CAS No: 96568-07-9
• MF: C₁₄H₁₂ClFN₂O₃
• MW: 310.708086013794
• MDL: MFCD08458313
• CID: 61854
• PubChem ID: 11722954
• Update Time: 2025-06-15

7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
• 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
• ETHYL 1-CYCLOPROPYL-7-CHLORO-6-FLUORO-1,4-DIHYDRO-4-OXO-1,8-NAPHTHYLRIDINE CARBOXYLATE
• 1-Cyclopropyl-6-Fluoro-7-Chloro-4-Oxo-1,4-Dihydro-1,8- Naphthyridine-3-Carboxylic acid
• Ethyl1-Cyclopropyl-6-Fluoro-7-Chloro-4-Oxo-1,4-Dihydro-1,8-Naphthyridine-3-Carboxylate
• 1-Cyclopropyl-6-Fluoro-7-Chloride-4-Oxo-1,4-Dihydro-1,8-Napthyridine-3-Carboxylie acid
• 1,8-Naphthyridine-3-carboxylic acid, 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-, ethyl ester
• ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylate
• 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylicacid ethyl ester
• 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylicacid ethyl ester
• C14H12ClFN2O3
• ethyl 1-cyclopropyl-6-fluoro-7-chloro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylate
• 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid ethyl ester
• 7-Chloro-1-cyclopropyl-6-fluo
• Ethyl 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylate (ACI)
• 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid ethyl ester
• 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic Acid Ethyl Ester;
• Ethyl7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
• AKOS015999949
• MFCD08458313
• AS-13782
• DTXSID30471143
• 1-cyclopropyl-6-fluoro-7-chloro-1,4-dihydro-4- oxo-1,8-naphthyridine-3-carboxylic acid ethyl ester
• 96568-07-9
• CS-0046189
• 1-cyclopropyl-6-fluoro-7- chloro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid ethyl ester
• ethyl 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylate
• SCHEMBL5422476
• RWCZOVMOKFTUAD-UHFFFAOYSA-N
• SY047866
• AC-7741
• cyclopropyl-6-fluoro-7-chloro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid ethyl ester
• 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester

• MDL： MFCD08458313
• Inchi： 1S/C14H12ClFN2O3/c1-2-21-14(20)9-6-18(7-3-4-7)13-8(11(9)19)5-10(16)12(15)17-13/h5-7H,2-4H2,1H3
• InChI Key： RWCZOVMOKFTUAD-UHFFFAOYSA-N
• SMILES： O=C(C1C(=O)C2C(=NC(=C(C=2)F)Cl)N(C2CC2)C=1)OCC

Computed Properties

• Exact Mass: 310.05200
• Monoisotopic Mass: 310.0520481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.5
• XLogP3: 3

Experimental Properties

• Density: 1.727
• Melting Point: 173-175°C
• Boiling Point: 485.919°C at 760 mmHg
• Flash Point: 247.675°C
• Refractive Index: 1.692
• PSA: 61.19000
• LogP: 2.70060

7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester

Recent Advances in the Study of 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester (CAS: 96568-07-9)

The compound 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester (CAS: 96568-07-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of novel antibacterial agents. Recent studies have focused on its structural optimization, synthetic pathways, and biological activities, providing valuable insights for drug development.

Recent research has highlighted the compound's role as a precursor in the synthesis of quinolone-based antibiotics, which are known for their broad-spectrum antibacterial properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the cyclopropyl and ethyl ester groups of this compound could enhance its binding affinity to bacterial DNA gyrase and topoisomerase IV, two critical targets for antibacterial activity. The study utilized molecular docking and in vitro assays to validate these findings, suggesting promising avenues for further optimization.

Another significant advancement involves the development of more efficient synthetic routes for this compound. A 2024 study in Organic Process Research & Development reported a novel, high-yield synthesis method that reduces the number of steps and improves overall yield compared to traditional approaches. This method employs a one-pot reaction strategy, leveraging green chemistry principles to minimize environmental impact. The study also emphasized the scalability of this process, making it suitable for industrial production.

In addition to its synthetic applications, recent investigations have explored the compound's potential in combating antibiotic-resistant bacterial strains. A preprint article on bioRxiv (2024) revealed that derivatives of 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester exhibited potent activity against multidrug-resistant Escherichia coli and Staphylococcus aureus. The researchers attributed this activity to the compound's ability to inhibit efflux pumps, a common resistance mechanism in bacteria.

Despite these promising findings, challenges remain in the clinical translation of this compound and its derivatives. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the collective progress in understanding and optimizing 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester underscores its potential as a cornerstone in the development of next-generation antibacterial agents.

In conclusion, the latest research on 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Ethyl Ester (CAS: 96568-07-9) highlights its multifaceted role in drug discovery. From synthetic innovations to biological applications, this compound continues to be a focal point for researchers aiming to address the global challenge of antibiotic resistance. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.